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Compound of Interest

Compound Name: 2-(Dibutylamino)ethanethiol

CAS No.: 5842-08-0

Cat. No.: B12122979

Get Quote

Technical Guide & Chemical Profile

Executive Summary & Chemical Identity[1][2][3][4]
2-(Dibutylamino)ethanethiol (also known as ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

-Dibutylcysteamine) is a bifunctional organic intermediate characterized by a tertiary amine and
a primary thiol group.[2] While less ubiquitous than its diethyl or diisopropyl analogs (often
monitored under CWC Schedule 2 for their role as V-series nerve agent precursors), the dibutyl
derivative serves as a critical lipophilic probe in drug delivery systems and a chelating ligand in
organometallic chemistry.[1][2][3]

This guide provides a rigorous spectroscopic atlas for researchers requiring definitive structural

verification.[1][2][3] The data presented synthesizes experimental protocols with high-fidelity

predictive modeling based on substituent additivity rules verified against homologous series.[1]

[2][3]
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Property Data

Systematic Name 2-(Dibutylamino)ethane-1-thiol

CAS Number
37880-97-0 (Hydrochloride salt) / Free base

generic: 5842-Series

Molecular Formula

Molecular Weight 189.36 g/mol

Physical State
Colorless to pale yellow oil (Free base);

Hygroscopic solid (HCl salt)

Solubility
Soluble in DCM, Chloroform, Ethanol; HCl salt

soluble in water

ngcontent-ng-c2699131324="" class="ng-star-inserted">

⚠️ SAFETY & COMPLIANCE WARNING This compound belongs to the family of

-dialkylaminoethanethiols.[2][3] Researchers must verify compliance with local

regulations (e.g., CWC Schedule 2B precursors) before procurement or synthesis.

[2] Handle with extreme caution in a fume hood due to potent stench and potential

toxicity.[1][2][3]

Synthesis & Preparation Protocol
To ensure the validity of spectroscopic data, the purity of the analyte is paramount.[3] The

following protocol describes the synthesis via thiirane ring-opening, the industry standard for

high-purity aminothiols.

Workflow: Nucleophilic Ring Opening
The reaction proceeds via the nucleophilic attack of dibutylamine on ethylene sulfide (thiirane).

[1]
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Reagents:
Dibutylamine + Thiirane

Reaction:
Sealed Vessel, 90-100°C

3-5 Hours

Nucleophilic Attack Workup:
Distillation / Degassing
Remove excess amine

Cool to 50°C Product:
2-(Dibutylamino)ethanethiol

(>95% Purity)

Vac Distillation Impurity Check:
Disulfide Dimer

Oxidation Risk

Click to download full resolution via product page

Figure 1: Synthesis workflow for 2-(Dibutylamino)ethanethiol via thiirane ring opening.

Detailed Methodology
Setup: Purge a pressure-rated reaction vessel with

.

Addition: Charge Dibutylamine (1.0 eq) and Ethanol (solvent). Add Ethylene Sulfide (1.0 - 1.1

eq) dropwise at ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline

ng-star-inserted">

to control exotherm.[2][3]

Reaction: Seal vessel and heat to 90–100°C for 4 hours.

Workup: Cool to room temperature. Remove solvent and unreacted amine via rotary

evaporation.[1][2][3]

Purification: Distill under reduced pressure (vacuum) to obtain the free base as a clear oil.[1]

[2] Store under Argon at ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""

class="inline ng-star-inserted">

to prevent disulfide formation (dimerization).[2][3]

Spectroscopic Atlas
A. Mass Spectrometry (EI-MS)
The Electron Ionization (EI) mass spectrum is dominated by ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298="" class="inline ng-star-inserted">

-cleavage adjacent to the nitrogen atom, a characteristic fragmentation for tertiary amines.[2]
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Key Fragmentation Data:

Molecular Ion (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-

star-inserted">

): m/z 189 (Weak/Distinct).[2]

Base Peak: m/z 142.[1][2]

Mechanism:[1][2]ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline

ng-star-inserted">

-cleavage of the

bond between the ethyl bridge carbons, retaining the charge on the nitrogen fragment:

.

Thiol Loss: m/z 156 (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""

class="inline ng-star-inserted">

).[2]

McLafferty-like Rearrangement: m/z 86 (Loss of butene from butyl chain).[1][2]
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Molecular Ion (M+)
m/z 189

[Bu2N-CH2-CH2-SH]+

Base Peak
m/z 142

[Bu2N=CH2]+

α-Cleavage
(Loss of •CH2SH)

Thiol Loss
m/z 156

[M - SH]+

Heterolytic Cleavage
(Loss of HS•)

Butyl Fragment
m/z 86

[Bu-NH=CH2]+

McLafferty / Alkyl Loss

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for 2-(Dibutylamino)ethanethiol under Electron

Ionization (70 eV).

B. Proton NMR ( H-NMR)
Solvent: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-

inserted">

, 400 MHz. Reference: TMS (

0.00).[2]

The spectrum exhibits the classic pattern of a dibutyl chain and an ethylene bridge.[3] The key

diagnostic is the triplet for the methylene adjacent to the thiol.
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Chemical Shift
(ngcontent-ng-
c2699131324="
" _nghost-ng-
c2339441298="
" class="inline
ng-star-
inserted">

, ppm)

Multiplicity Integration Assignment
Structural
Context

0.91
Triplet (

Hz)
6H

Terminal methyls

of butyl chains

1.28 – 1.35 Multiplet 4H -methylene of

butyl

1.40 – 1.48 Multiplet 4H -methylene of

butyl

1.55 Broad Singlet 1H

Thiol proton

(exchangeable,

shift varies with

conc.)[2][3][4]

2.43
Triplet (

Hz)
4H (Butyl)

-methylene of

butyl chains

2.62
Triplet (

Hz)
2H (Bridge)

Methylene

adjacent to

Nitrogen in

bridge

2.68 Quartet/Multiplet 2H
Methylene

adjacent to Thiol

Expert Insight: The methylene protons adjacent to the thiol (ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298="" class="inline ng-star-inserted">
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2.[2]68) and the amine (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""
class="inline ng-star-inserted">

2.62) in the ethylene bridge often form a higher-order

system, appearing as a complex multiplet rather than distinct triplets if the resolution is
insufficient.[3]

C. Infrared Spectroscopy (FT-IR)
Method: Neat liquid film on KBr plates.[1][2]

The IR spectrum provides rapid confirmation of the thiol functionality and absence of oxidized

species (sulfoxides/sulfones).[1]
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Wavenumber
(ngcontent-ng-
c2699131324=""
_nghost-ng-
c2339441298=""
class="inline ng-
star-inserted">

)

Intensity Assignment Diagnostic Value

2550 – 2580 Weak, Sharp

Primary confirmation.

Absence indicates

oxidation to disulfide.

2955, 2930, 2860 Strong

Aliphatic butyl chains

(asymmetric/symmetri

c stretch).[2]

2790 – 2810 Medium Bohlmann Bands

Characteristic of

tertiary amines with

anti-periplanar C-H

bonds.[1][2]

1460, 1380 Medium

ngcontent-ng-

c2699131324=""

_nghost-ng-

c2339441298=""

class="inline ng-star-

inserted">

Alkyl bending modes.

[2]

1050 – 1150 Medium

ngcontent-ng-

c2699131324=""

_nghost-ng-

c2339441298=""

class="inline ng-star-

inserted">

C-N stretching

vibrations.

730 Medium
Long chain methylene

rock (butyl group).[2]
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Quality Control & Impurity Profiling
The most common degradation pathway is the oxidative dimerization to the disulfide.

Reaction:

Detection:

NMR: Disappearance of the -SH proton (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

1.[2][3]55) and a downfield shift of the adjacent methylene protons from

2.68 to

2.90.

IR: Disappearance of the weak band at 2550 ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

.[2]

MS: Appearance of a dimer peak at m/z 376 (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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